Cas no 1424463-84-2 (N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide)

• Product Name: N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide
• CAS No: 1424463-84-2
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5912255
• PubChem ID: 71848910
• Update Time: 2025-07-15

N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide
• Z1429447588
• EN300-26685004
• AKOS033335497
• N-(4-cyanoheptan-4-yl)-2-(1,2-oxazol-3-yl)acetamide
• 1424463-84-2

• Inchi： 1S/C13H19N3O2/c1-3-6-13(10-14,7-4-2)15-12(17)9-11-5-8-18-16-11/h5,8H,3-4,6-7,9H2,1-2H3,(H,15,17)
• InChI Key： PLBZFWGSOKMFHY-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CON=1)NC(C#N)(CCC)CCC

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Additional information on N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide

Research Brief on N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide (CAS: 1424463-84-2)

N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide (CAS: 1424463-84-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyano group and an oxazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide involves a multi-step process, with the key step being the coupling of the oxazole acetamide derivative with the cyano-propylbutyl amine. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting moderate stability in plasma and liver microsomes.

Pharmacological studies have revealed that N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide exhibits significant activity against specific biological targets. For instance, it has been shown to modulate the activity of certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vitro studies indicate that the compound may have antitumor properties, although further validation is required to confirm these findings.

Mechanistic studies have explored the interaction of N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide with its putative targets. Molecular docking simulations and binding assays have provided insights into the compound's binding affinity and selectivity. These studies highlight the importance of the oxazole and cyano groups in mediating these interactions, offering a rationale for structure-activity relationship (SAR) optimization efforts.

Despite these promising findings, challenges remain in the development of N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is focused on optimizing the compound's pharmacokinetic properties and evaluating its efficacy in animal models of disease.

In conclusion, N-(1-cyano-1-propylbutyl)-2-(1,2-oxazol-3-yl)acetamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and preliminary pharmacological profile warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be essential to overcome existing challenges and advance this compound toward clinical development.